molecular formula C19H18O2 B13757638 9,10-Anthracenedione, 2-(3-methylbutyl)- CAS No. 24646-67-1

9,10-Anthracenedione, 2-(3-methylbutyl)-

Cat. No.: B13757638
CAS No.: 24646-67-1
M. Wt: 278.3 g/mol
InChI Key: CQYMOXYSVSNADQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9,10-Anthracenedione, 2-(3-methylbutyl)- is a synthetic anthracenedione derivative characterized by a branched alkyl chain (3-methylbutyl) at position 2 of the anthracenedione core. Anthracenediones are planar aromatic compounds with a conjugated diketone structure, enabling interactions with biological macromolecules like DNA.

Properties

CAS No.

24646-67-1

Molecular Formula

C19H18O2

Molecular Weight

278.3 g/mol

IUPAC Name

2-(3-methylbutyl)anthracene-9,10-dione

InChI

InChI=1S/C19H18O2/c1-12(2)7-8-13-9-10-16-17(11-13)19(21)15-6-4-3-5-14(15)18(16)20/h3-6,9-12H,7-8H2,1-2H3

InChI Key

CQYMOXYSVSNADQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCC1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylbutyl)anthraquinone can be achieved through several synthetic routes. One common method involves the Friedel-Crafts acylation of anthraquinone with 3-methylbutyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction typically takes place under anhydrous conditions and requires careful control of temperature and reaction time to achieve high yields .

Industrial Production Methods

Industrial production of 2-(3-Methylbutyl)anthraquinone often involves large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and high purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylbutyl)anthraquinone undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the anthraquinone core and the 3-methylbutyl substituent.

Common Reagents and Conditions

    Oxidation: Oxidation of 2-(3-Methylbutyl)anthraquinone can be achieved using oxidizing agents such as potassium permanganate or chromium trioxide under acidic conditions.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: Substitution reactions involve the replacement of functional groups on the anthraquinone core.

Major Products Formed

The major products formed from these reactions include various quinone and hydroquinone derivatives, which have distinct chemical and biological properties .

Mechanism of Action

The mechanism of action of 2-(3-Methylbutyl)anthraquinone involves its interaction with various molecular targets and pathways. The compound exerts its effects through the following mechanisms:

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The biological activity of anthracenedione derivatives is highly dependent on substituent type, position, and electronic properties. Below is a comparative analysis with key analogs:

Compound Substituents Key Properties Mechanism of Action Toxicity
2-(3-methylbutyl)-9,10-anthracenedione 2-(3-methylbutyl) Hypothesized increased lipophilicity; potential for enhanced membrane permeability but reduced DNA intercalation due to lack of charged/electron-donating groups. Likely weak DNA binding; possible non-intercalative mechanisms (e.g., membrane disruption). Limited data; alkyl chains may reduce acute toxicity compared to amino analogs.
DHAQ (NSC 279836) 1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione High antitumor activity (curative in murine models); tenfold higher potency than HAQ. Induces G2/M cell cycle block, increases RNA content, and inhibits DNA/RNA synthesis . DNA intercalation; inhibition of topoisomerase II . High genotoxicity (chromosome breaks, sister chromatid exchanges) .
Mitoxantrone (NSC 301739) 1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione Broad-spectrum antitumor activity (leukemias, melanomas); synergizes with methotrexate/cytarabine. Less cardiotoxic than doxorubicin due to no free radical generation . DNA intercalation, cross-linking; topoisomerase II inhibition . Reduced cardiotoxicity vs. anthracyclines; myelosuppression dominant .
HAQ (NSC 287513) 1,4-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione Moderate antitumor activity; induces G2/M block but less potent than DHAQ. Minimal genotoxicity in cytogenetic assays but metabolically activated to mutagen . DNA binding via alkylamino side chains; RNA synthesis inhibition . Lower acute toxicity; mutagenic potential under metabolic activation .
Alkyl-Substituted Analogs e.g., 2-pentyl-, 2-(1,1-dimethylpropyl)- () Limited therapeutic data; alkyl groups likely reduce DNA affinity but improve pharmacokinetic stability. Structural analogs in environmental studies degrade to 9,10-anthracenedione via microbial pathways . Non-intercalative mechanisms (e.g., oxidative stress, membrane interactions). Generally lower cytotoxicity compared to amino/hydroxy derivatives .

Key Research Findings

Substituent Position and Activity: Hydroxy and amino groups at positions 1,4,5,8 enhance DNA binding and cytotoxicity. For example, DHAQ’s 1,4-dihydroxy and bis-alkylamino groups confer strong DNA intercalation and topoisomerase II inhibition, making it 5–10× more potent than Adriamycin in vitro . Alkyl substituents (e.g., 2-pentyl) at position 2 reduce DNA affinity but may improve tissue distribution. Mitoxantrone’s hydroxyethylamino side chains balance DNA binding and reduced cardiotoxicity .

Genotoxicity vs. Therapeutic Index: DHAQ exhibits the highest genotoxicity (chromosomal damage) among anthracenediones, correlating with its therapeutic efficacy . HAQ, lacking hydroxyl groups, shows lower genotoxicity but requires metabolic activation for mutagenicity, suggesting substituents dictate metabolic fate .

Cell Cycle Effects: Aminoanthraquinones (e.g., NSC 287513) induce G2/M arrest by disrupting microtubules or DNA repair, with potency linked to substituent hydrophilicity . Hydrophobic alkyl derivatives (e.g., 2-(3-methylbutyl)-) may lack phase-specific cytotoxicity, instead causing membrane disruption or oxidative stress .

Metabolism and Resistance: Mitoxantrone’s resistance in WiDr cells is linked to reduced cellular uptake, a phenomenon less observed in hydroxy-rich analogs like DHAQ . Alkylanthracenediones are prone to microbial degradation via 9,10-anthracenedione intermediates, suggesting environmental persistence but unclear therapeutic implications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.